6-(2,5-Dimethoxyphenyl)-6-oxohexanoic acid
Overview
Description
The compound “6-(2,5-Dimethoxyphenyl)-6-oxohexanoic acid” is a carboxylic acid with a phenyl ring attached, which has two methoxy (OCH3) groups at the 2nd and 5th positions .
Molecular Structure Analysis
The molecular structure of this compound would likely involve a six-carbon chain (hexanoic acid) with a ketone group (=O) at the 6th carbon. The 6th carbon would also be bonded to a phenyl ring (a six-carbon ring) with methoxy groups (OCH3) attached at the 2nd and 5th positions .Scientific Research Applications
1. Mass Spectrometric Characterization and Fragmentation Studies
6-(2,5-Dimethoxyphenyl)-6-oxohexanoic acid is closely related to monocarboxylic acids like 6-oxoheptanoic acid. Research by Kanawati et al. (2007) explored the mass spectrometric characterization of small oxocarboxylic acids including 6-oxoheptanoic acid. Their study revealed unique fragmentation behaviors and proposed mechanistic differences in the fragmentation pathways of these acids, which are crucial for understanding the chemical properties and reactions of related compounds like 6-(2,5-Dimethoxyphenyl)-6-oxohexanoic acid (Kanawati et al., 2007).
2. Use in Photoremovable Protecting Groups
The related compound, 2,5-dimethylphenacyl esters, has been investigated for its potential as a photoremovable protecting group for carboxylic acids, as studied by Zabadal et al. (2001). This research highlights the possibility of using similar compounds, including 6-(2,5-Dimethoxyphenyl)-6-oxohexanoic acid, in the development of 'caged compounds' in organic synthesis or biochemistry (Zabadal et al., 2001).
3. Enzymatic Production Methods
An enzymatic method for producing 6-oxohexanoic acid from 6-aminohexanoic acid was developed by Yamada et al. (2017). This study suggests that enzymatic processes could be applied to synthesize derivatives like 6-(2,5-Dimethoxyphenyl)-6-oxohexanoic acid, offering a sustainable and efficient approach to production (Yamada et al., 2017).
4. Functional Polycaprolactones Synthesis
The research by Zhang et al. (2016) on the Passerini multicomponent polymerization of 6-oxohexanoic acid and various isocyanides resulted in new functional polycaprolactones. This demonstrates the potential of 6-(2,5-Dimethoxyphenyl)-6-oxohexanoic acid in the synthesis of novel polymers with a range of applications in materials science (Zhang et al., 2016).
Mechanism of Action
properties
IUPAC Name |
6-(2,5-dimethoxyphenyl)-6-oxohexanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18O5/c1-18-10-7-8-13(19-2)11(9-10)12(15)5-3-4-6-14(16)17/h7-9H,3-6H2,1-2H3,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WKCHCGWWPRZTBN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)C(=O)CCCCC(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00309868 |
Source
|
| Record name | 6-(2,5-dimethoxyphenyl)-6-oxohexanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00309868 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
266.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-(2,5-Dimethoxyphenyl)-6-oxohexanoic acid | |
CAS RN |
79381-16-1 |
Source
|
| Record name | NSC218336 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=218336 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 6-(2,5-dimethoxyphenyl)-6-oxohexanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00309868 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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